Cas no 855659-42-6 (1-[3-(pyridin-2-yloxy)phenyl]methanamine)

• Product Name: 1-[3-(pyridin-2-yloxy)phenyl]methanamine
• CAS No: 855659-42-6
• MF: C₁₂H₁₂N₂O
• MW: 200.236482620239
• MDL: MFCD16042000
• CID: 1839106
• PubChem ID: 3614709
• Update Time: 2025-04-21

1-[3-(pyridin-2-yloxy)phenyl]methanamine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 3-(2-pyridinyloxy)-
• 1-[3-(pyridin-2-yloxy)phenyl]methanamine
• SCHEMBL3294752
• AKOS009157634
• CS-0171473
• (3-(Pyridin-2-yloxy)phenyl)methanamine
• [3-(pyridin-2-yloxy)phenyl]methanamine
• [3-(pyridin-2-yloxy)benzyl]amine
• DB-093924
• 855659-42-6
• F1905-6644
• EN300-239562

• MDL： MFCD16042000
• Inchi： 1S/C12H12N2O/c13-9-10-4-3-5-11(8-10)15-12-6-1-2-7-14-12/h1-8H,9,13H2
• InChI Key： RIDIZWPOHUYEJJ-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CN=1)C1=CC=CC(CN)=C1

Computed Properties

• Exact Mass: 200.094963011g/mol
• Monoisotopic Mass: 200.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 48.1Ų